Cas no 50823-24-0 (Adenosine, 2-(pentylthio)-)
Adenosine, 2-(pentylthio)- structure
Product Name:Adenosine, 2-(pentylthio)-
CAS No:50823-24-0
MF:C15H23N5O4S
MW:369.43922162056
CID:1569532
Update Time:2024-08-24
Adenosine, 2-(pentylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 2-(pentylthio)-
-
- Inchi: 1S/C15H23N5O4S/c1-2-3-4-5-25-15-18-12(16)9-13(19-15)20(7-17-9)14-11(23)10(22)8(6-21)24-14/h7-8,10-11,14,21-23H,2-6H2,1H3,(H2,16,18,19)/t8-,10-,11-,14-/m1/s1
- InChI Key: YEELQEVZYSNSHF-IDTAVKCVSA-N
- SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(SCCCCC)N=3)N)N=C2)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 369.14729
Experimental Properties
- Density: 1.66±0.1 g/cm3(Predicted)
- Melting Point: 177 °C (decomp)
- Boiling Point: 720.5±70.0 °C(Predicted)
- PSA: 139.54
- pka: 13.08±0.70(Predicted)
Adenosine, 2-(pentylthio)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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